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Compound of Interest

Compound Name: ligupurpuroside B

Cat. No.: B181440 Get Quote

An In-depth Technical Guide for Researchers and Drug Development Professionals

Introduction
Ligupurpuroside B is a phenylpropanoid glycoside, a class of naturally occurring phenolic

compounds characterized by a C6-C3 skeleton. Phenylpropanoids are synthesized in plants

from the amino acid phenylalanine and play crucial roles in defense against pathogens and UV

radiation. Glycosylation, the attachment of sugar moieties, enhances their solubility and

stability. Ligupurpuroside B, isolated from plants of the Ligustrum genus, has garnered

interest for its potential therapeutic applications, primarily attributed to its antioxidant properties.

This technical guide provides a comprehensive overview of ligupurpuroside B, its biological

activities, and the experimental methodologies used to elucidate its functions.

Chemical Profile
Chemical Name: [(2R,3R,4R,5R,6R)-4-[(2S,3R,4S,5R,6S)-3,4-dihydroxy-6-methyl-5-

[(2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxyoxan-2-yl]oxy-5-hydroxy-2-

(hydroxymethyl)-6-[2-(4-hydroxyphenyl)ethoxy]oxan-3-yl] (E)-3-(4-hydroxyphenyl)prop-2-

enoate[1]

Molecular Formula: C₃₅H₄₆O₁₇[1]

Molecular Weight: 738.73 g/mol [1]
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CAS Number: 147396-02-9

Natural Sources:Ligustrum purpurascens, Ligustrum robustum

Biological Activities and Mechanisms of Action
Ligupurpuroside B exhibits a range of biological activities, with its antioxidant capacity being

the most prominent. This activity is the foundation for its potential therapeutic effects in

conditions associated with oxidative stress, such as neurodegenerative diseases and liver

injury.

Antioxidant Activity
The antioxidant effect of ligupurpuroside B is attributed to its ability to scavenge free radicals,

thereby preventing cellular damage. The presence of multiple hydroxyl groups in its phenolic

and glycosidic moieties contributes to its radical-scavenging capabilities.

Quantitative Data on Antioxidant Activity

Assay IC₅₀ (µM)
Positive
Control

IC₅₀ of Positive
Control (µM)

Reference

ABTS Radical

Scavenging
4.86 ± 0.06

L-(+)-Ascorbic

Acid
10.06 ± 0.19 [2]

Potential Anti-Inflammatory Effects
Chronic inflammation is closely linked to oxidative stress. By mitigating oxidative damage,

ligupurpuroside B may indirectly exert anti-inflammatory effects. A key mechanism of

inflammation involves the overproduction of nitric oxide (NO) by inducible nitric oxide synthase

(iNOS) in macrophages. While specific data for ligupurpuroside B is limited, other

phenylpropanoid glycosides have demonstrated potent inhibitory effects on NO production.

Potential Neuroprotective Role
Neurodegenerative diseases are often characterized by oxidative stress and neuronal cell

death. The antioxidant properties of ligupurpuroside B suggest a potential neuroprotective
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role. In vitro models, such as PC12 cells exposed to neurotoxins like 6-hydroxydopamine (6-

OHDA), are commonly used to evaluate the neuroprotective effects of natural compounds.

Potential Hepatoprotective Effects
The liver is a primary site of metabolism and is susceptible to oxidative injury from toxins. The

potential of ligupurpuroside B to protect liver cells from damage can be assessed using in

vitro models, such as HepG2 cells exposed to hepatotoxins like carbon tetrachloride (CCl₄).

Signaling Pathways
The biological activities of ligupurpuroside B are likely mediated through its interaction with

key cellular signaling pathways involved in the response to oxidative stress and inflammation.

Nrf2 Signaling Pathway
The Nuclear factor erythroid 2-related factor 2 (Nrf2) is a transcription factor that regulates the

expression of a wide array of antioxidant and cytoprotective genes. Under conditions of

oxidative stress, Nrf2 translocates to the nucleus and binds to the antioxidant response

element (ARE), initiating the transcription of genes encoding for phase II detoxifying enzymes

and antioxidant proteins. It is hypothesized that ligupurpuroside B may activate the Nrf2

pathway, contributing to its antioxidant effects.
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Hypothesized Nrf2 Activation by Ligupurpuroside B

MAPK Signaling Pathway
The Mitogen-Activated Protein Kinase (MAPK) signaling pathways are crucial in regulating

cellular processes such as inflammation, proliferation, differentiation, and apoptosis. The p38

MAPK pathway, in particular, is activated by cellular stress, including oxidative stress. While

direct evidence is pending, it is plausible that ligupurpuroside B could modulate the p38

MAPK pathway, thereby influencing inflammatory responses.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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